Smolecule

Technique Innovation & Translatability
Specifications & Pricing

Chemical Identity and Properties of

Dioxohydrazine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dioxohydrazine

CAS No.: 16824-89-8
Cat. No.: S620775

Get Quote

The table below summarizes the fundamental identifying information and key thermodynamic data for

Dioxohydrazine.

Property

Value | Description

Reference

CAS Registry Number

IUPAC Name

Molecular Formula

Average Molecular Weight

Common SMILES

InChl Key

Standard Enthalpy of Formation (AfH°gas)

16824-89-8

N-oxonitrous amide

N20:2

60.012 g/mol

N(=0)N=0

AZLYZRGJICVQKKK-UHFFFAOYSA-N

171.16 kJ/mol (at 298.15 K)
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Structural Property Value Reference
Point Group Symmetry Cav [1]
O-N Bond Distance 1.15 A [1]
N-N Bond Distance 2.33A [1]
O=N-N Bond Angle 95° [1]

Critical Gaps in Safety and Handling Information

Despite a thorough search, no specific handling, storage, or safety protocols for Dioxohydrazine were
found. The available scientific literature and chemical databases detail its structure and thermodynamic

properties but lack the practical safety data essential for laboratory work [1] [2] [3].

This absence of information is a significant safety concern. Dioxohydrazine is a nitrogen oxide compound,
and related substances in this family can be reactive and hazardous [1]. The lack of explicit safety data

should be treated as a risk in itself.

How to Proceed: A Risk Assessment and Information
Gathering Workflow
Given the lack of specific data, you must adopt a cautious, systematic approach. The following workflow

outlines the critical steps for assessing risks and gathering necessary information before working with

Dioxohydrazine.
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The steps in this workflow are explained in more detail below:

¢ Consult Institutional Experts: Your primary action should be to contact your organization's

Environmental Health and Safety (EHS) department. They can help search specialized databases

and provide guidance based on institutional policies and experience with similar compounds.

e Search for Official Safety Data: Check the websites of major chemical suppliers (e.g., Sigma-
Aldrich, Thermo Fisher Scientific) for a Safety Data Sheet (SDS) for Dioxohydrazine (CAS 16824-
89-8). An SDS is the standard document for hazard communication and would contain the handling
and storage protocols you need.

e Apply General Principles for Reactive Compounds: In the absence of specific data, assume the
compound requires the highest level of caution. General best practices for unstable or reactive
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chemicals include [4]:
o Personal Protective Equipment (PPE): Using appropriate gloves, lab coats, and safety
goggles. Conduct all handling within a certified fume hood.
o Storage: Storing in a cool, dry, and well-ventilated area, away from incompatible materials like
strong oxidizing or reducing agents.
o Handling: Using the smallest possible quantities to minimize risk.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity and Properties of Dioxohydrazine]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b620775#handling-and-

storage-protocols-for-dioxohydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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